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Compound of Interest

Compound Name: Hexafluoroacetylacetone

Cat. No.: B074370 Get Quote

Introduction to Acetylacetone (acac) and
Hexafluoroacetylacetone (hfac)
Both acetylacetone (2,4-pentanedione) and hexafluoroacetylacetone (1,1,1,5,5,5-hexafluoro-

2,4-pentanedione) are bidentate ligands that coordinate to metal ions through their two oxygen

atoms, forming a stable six-membered chelate ring.[1] The primary structural difference lies in

the terminal methyl groups of acac being replaced by trifluoromethyl groups in hfac. This

substitution has profound effects on the electronic properties of the ligand and, consequently,

the characteristics of the resulting metal complexes.

Below is a visualization of the general chelation process for both ligands.
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Dissolve NiCl₂·6H₂O in water

Add acetylacetone and stir

Slowly add aqueous sodium acetate

Heat the mixture

Cool the mixture in an ice bath

Filter the precipitate

Wash with water and dry
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Dissolve Ni(OAc)₂·4H₂O in methanol

Add hexafluoroacetylacetone

Reflux the solution

Cool to room temperature

Reduce volume under vacuum

Cool in an ice bath to crystallize

Filter and dry the crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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